Cas no 1555388-14-1 (2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-one
• CAS No: 1555388-14-1
• MF: C₉H₆F₄O
• MW: 206.14
• MDL: MFCD28105817
• CID: 5082138
• PubChem ID: 83957352
• Update Time: 2026-03-01

2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(2-fluoro-4-methylphenyl)ethanone
• 2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-one

• MDL： MFCD28105817
• Inchi： 1S/C9H6F4O/c1-5-2-3-6(7(10)4-5)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： OQAKIXCZEKRICS-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C)=CC=C1C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 206.03547746g/mol
• Monoisotopic Mass: 206.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-one

Introduction to 2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-one (CAS No. 1555388-14-1)

2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-one is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis due to its unique structural properties and potential applications. This compound, identified by the CAS number 1555388-14-1, belongs to a class of molecules that exhibit promising characteristics for use in the development of novel therapeutic agents.

The molecular structure of 2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-one consists of a central ketone group flanked by a trifluoromethyl group and a phenyl ring substituted with a fluoro and methyl group. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for further chemical modifications and functionalization. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological activity and improve pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can influence the binding affinity of molecules to their targets, leading to enhanced efficacy and reduced toxicity. The trifluoromethyl group, in particular, is known for its ability to increase the metabolic stability of drug candidates by resisting oxidative degradation.

Research involving CAS no. 1555388-14-1 has shown that this compound exhibits potential as an intermediate in the synthesis of more complex pharmaceuticals. Its aromatic system provides a versatile platform for further derivatization, allowing chemists to explore various modifications that could lead to novel bioactive molecules. For instance, the fluoro and methyl substituents on the phenyl ring can be readily altered or replaced with other functional groups to tailor the biological properties of the resulting compounds.

One of the most compelling aspects of 2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-one is its role in medicinal chemistry research. The compound has been investigated for its potential applications in the development of anti-inflammatory, anti-cancer, and antimicrobial agents. Preliminary studies suggest that derivatives of this molecule may interact with specific enzymes or receptors in biological systems, offering a basis for therapeutic intervention.

The synthesis of CAS no. 1555388-14-1 involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of fluorinated aromatic precursors followed by condensation reactions to form the ketone core. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity levels. These methodologies underscore the compound's importance as a building block in modern organic synthesis.

From a computational chemistry perspective, 2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-one has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how structural modifications can optimize binding affinity and selectivity. The computational data has been instrumental in guiding experimental efforts aimed at developing more effective drug candidates.

The pharmaceutical industry continues to explore novel fluorinated compounds like CAS no. 1555388-14-1 due to their unique properties and therapeutic potential. Researchers are particularly interested in how fluorine atoms can enhance drug-like characteristics such as solubility, bioavailability, and target engagement. As a result, this compound remains a subject of intense investigation in both academic and industrial settings.

In conclusion,CAS no 1555388-14-1 represents a significant advancement in fluorinated organic chemistry with far-reaching implications for drug development. Its structural versatility and functional attributes make it an invaluable tool for medicinal chemists seeking to design innovative therapeutic agents. As research progresses,trifluoromethyl-substituted compounds like this one are expected to play an increasingly pivotal role in addressing unmet medical needs across various therapeutic areas.